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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Spiro-NPB, a key organic
semiconductor material. It details its fundamental properties, applications in organic electronics,
and provides a detailed experimental protocol for its use as a hole transport layer in the
fabrication of Organic Light-Emitting Diodes (OLEDS).

Core Properties of Spiro-NPB

Spiro-NPB, scientifically known as N,N'-Bis(naphthalen-1-yl)-N,N'-bis(phenyl)-(1,1'-
spirobi[fluorene]-4,4'-diamine), is a high-performance hole transport material (HTM) widely
utilized in the field of organic electronics. Its unique spirobifluorene core structure imparts

excellent thermal stability and a high glass transition temperature, contributing to the longevity
and durability of electronic devices.
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Property Value Reference
CAS Number 932739-76-9 [1][2][3]
Molecular Formula C57H38N2 [1112]14]
Molecular Weight 750.9 g/mol [1114]

2-N',7-N'-dinaphthalen-1-yl-2-
IUPAC Name N',7-N'-diphenyl-9,9'- [1]

spirobi[fluorene]-2',7'-diamine

Application in Organic Light-Emitting Diodes
(OLEDS)

Spiro-NPB is predominantly used as a hole transport material in OLEDs.[1] Its primary function
is to facilitate the efficient injection and transport of holes from the anode to the emissive layer,
where they recombine with electrons to generate light. The high hole mobility and suitable
energy levels of Spiro-NPB help to lower the operating voltage and enhance the overall
efficiency of the OLED device.

Experimental Protocol: Fabrication of an OLED
Device with a Spiro-NPB Hole Transport Layer

This section outlines a detailed methodology for the fabrication of a multilayer OLED device
using Spiro-NPB as the hole transport layer. The process involves the sequential deposition of
various organic and inorganic layers onto a pre-cleaned substrate under high vacuum
conditions.

1. Substrate Preparation:

« Initial Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an
ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15
minutes.

o UV-Ozone Treatment: The cleaned substrates are then treated with UV-ozone for 10 minutes
to remove any residual organic contaminants and to increase the work function of the ITO
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surface, which facilitates better hole injection.
2. Layer Deposition by Thermal Evaporation:

The following layers are deposited sequentially onto the ITO substrate in a high-vacuum
thermal evaporation chamber (base pressure < 10~ Torr). The deposition rates and
thicknesses are monitored in situ using a quartz crystal microbalance.

e Hole Injection Layer (HIL): A thin layer of an appropriate hole injection material, such as di-
[4-(N,N-ditolyl-amino)-phenyl]jcyclohexane (TAPC), is deposited at a rate of 0.1 nm/s to a
thickness of 30 nm.

e Hole Transport Layer (HTL): Spiro-NPB is deposited from a heated crucible at a rate of 0.1
nm/s to a thickness of 20 nm. The substrate temperature is maintained at room temperature
during deposition.

o Emissive Layer (EML): A host material, such as Tris(8-hydroxyquinolinato)aluminum (Alg3),
doped with a fluorescent or phosphorescent guest emitter is co-evaporated to form the light-
emitting layer. For a green phosphorescent OLED, for example, a 30 nm layer of Alg3 doped
with 10% Tris(2-phenylpyridine)iridium(lll) (Ir(ppy)s) is deposited at a rate of 0.1-0.2 nm/s.

e Electron Transport Layer (ETL): A layer of an electron-transporting material, such as Alg3, is
deposited at a rate of 0.1 nm/s to a thickness of 30 nm.

o Electron Injection Layer (EIL): A thin layer of lithium fluoride (LiF) is deposited at a rate of
0.05 nm/s to a thickness of 1 nm to facilitate electron injection from the cathode.

e Cathode: Finally, a 100 nm thick layer of aluminum (Al) is deposited at a rate of 0.5 nm/s to
serve as the cathode.

3. Encapsulation:

To protect the device from atmospheric moisture and oxygen, which can degrade the organic
materials and the cathode, the device is encapsulated in a glove box using a UV-curable epoxy
and a glass lid.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the sequential steps involved in the fabrication of an OLED
device with a Spiro-NPB hole transport layer.

Caption: Workflow for OLED fabrication with Spiro-NPB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Spiro-NPB | 932739-76-9 [smolecule.com]

e 2. aprilsci.com [aprilsci.com]

e 3. Spiro-NPB (CAS No.: 932739-76-9) [javachem.co.kr]

e 4. Spiro-NPB | C57H38N2 | CID 51358306 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Spiro-NPB: Properties,
Applications, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394941#spiro-npb-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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